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Compound of Interest

Compound Name: Tert-butyl acetate

Cat. No.: B121029 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of tert-butyl acetate, alongside detailed experimental protocols for its synthesis,

purification, and application in the laboratory. This document is intended to serve as a critical

resource for researchers, scientists, and professionals in the field of drug development and

other scientific disciplines where high-purity solvents and reagents are essential.

Physical Properties
tert-Butyl acetate is a colorless, flammable liquid with a characteristic camphor-like or fruity

odor.[1][2] It is widely utilized as a solvent due to its moderate polarity and ability to dissolve a

wide range of organic compounds.[3] A summary of its key physical properties is presented in

Table 1.

Table 1: Physical Properties of tert-Butyl Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b121029?utm_src=pdf-interest
https://www.benchchem.com/product/b121029?utm_src=pdf-body
https://www.benchchem.com/product/b121029?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-acetate
https://en.wikipedia.org/wiki/Tert-Butyl_acetate
http://orgsyn.org/demo.aspx?prep=cv3p0141
https://www.benchchem.com/product/b121029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1][2]

Appearance Colorless liquid [1][2]

Odor Camphor-like, fruity [1][2]

Boiling Point 97-98 °C [4][5]

Melting Point -58.15 °C [6]

Density 0.866 g/mL at 20 °C [5]

Refractive Index (n20/D) 1.386 [5]

Flash Point 4 °C [6]

Autoignition Temperature 589 °C [6]

Solubility in Water 0.8 wt% at 22 °C [2]

Solubility in Organic Solvents Miscible with ethanol and ether [2]

Vapor Density 4.0 (Air = 1) [1]

Viscosity < 1 mPa·s at 25 °C [6]

Surface Tension 22.45 dyn/cm [7]

LogP (Octanol/Water Partition

Coefficient)
1.79 [7]

Chemical Properties and Reactivity
tert-Butyl acetate is an ester that is susceptible to hydrolysis under acidic or basic conditions

to yield tert-butanol and acetic acid. It is generally stable under neutral conditions.[4] A notable

application in organic synthesis is its use as a source of the tert-butyl cation in the Ritter

reaction for the synthesis of t-butyl amides from nitriles.[8] It is also employed as a protecting

group for alcohols.[9][10]
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Spectral Data
The structural identification of tert-butyl acetate can be confirmed using various spectroscopic

techniques.

¹H NMR (300 MHz, CDCl₃): δ 1.95 (s, 3H, CH₃CO), 1.45 (s, 9H, C(CH₃)₃).[1]

¹³C NMR (75.5 MHz, CDCl₃): δ 170.5 (C=O), 80.5 (C(CH₃)₃), 28.5 (C(CH₃)₃), 22.5 (CH₃CO).

[1][11]

FT-IR (Gas Phase): Major peaks include C=O stretch (~1760 cm⁻¹), C-O stretch (~1250

cm⁻¹ and ~1160 cm⁻¹), and C-H stretch (~2980 cm⁻¹).[12]

Mass Spectrometry (EI): Key fragments include m/z 101 [M-CH₃]⁺, 59, 57 [C(CH₃)₃]⁺ (base

peak), 43 [CH₃CO]⁺, 41.[13]

Experimental Protocols
Synthesis of tert-Butyl Acetate via Esterification
This protocol describes the synthesis of tert-butyl acetate from tert-butyl alcohol and acetic

anhydride using zinc chloride as a catalyst.[3]

Materials:

tert-Butyl alcohol (2.1 moles)

Acetic anhydride (2.1 moles)

Anhydrous zinc chloride (0.5 g)

1-liter flask with reflux condenser and drying tube

20-cm Vigreux column

Separatory funnel

Distillation apparatus
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Procedure:

In a 1-liter flask, combine 200 ml (2.1 moles) of tert-butyl alcohol, 200 ml (2.1 moles) of

acetic anhydride, and 0.5 g of anhydrous zinc chloride.

Equip the flask with a reflux condenser fitted with a drying tube.

Gently heat the mixture to reflux and maintain for 2 hours.

After cooling, replace the reflux condenser with a 20-cm Vigreux column and distill the

mixture up to a temperature of 110 °C.

Wash the crude distillate (200-250 g) with two 50-ml portions of water, followed by two 50-ml

portions of a saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the dried solution and purify by fractional distillation. Collect the fraction boiling at 95-98

°C.

Purification by Fractional Distillation
Crude tert-butyl acetate can be purified by fractional distillation to remove unreacted starting

materials and byproducts.[14][15][16]

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with thermometer

Condenser

Receiving flasks

Heating mantle
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Procedure:

Charge the crude tert-butyl acetate into the round-bottom flask along with boiling chips.

Assemble the fractional distillation apparatus, ensuring all joints are secure.

Slowly heat the flask to initiate boiling.

Maintain a slow and steady distillation rate (1-2 drops per second).

Monitor the temperature at the distillation head. Discard any initial low-boiling fractions.

Collect the main fraction of pure tert-butyl acetate at a constant temperature of 97-98 °C.

Stop the distillation before the flask boils to dryness to avoid the concentration of potentially

explosive peroxides.[17]

Applications in the Laboratory
Beyond its use as a solvent, tert-butyl acetate serves as a key reagent in several organic

transformations.

Use as a Protecting Group for Alcohols
The tert-butyl group can be used as a protecting group for alcohols, offering stability in basic

and nucleophilic conditions.[9][10] The protection can be achieved using tert-butyl acetate in

the presence of a catalytic amount of perchloric acid.[9]

Alcohol (R-OH) +
tert-Butyl Acetate Catalytic HClO₄

Reaction Mixture Protected Alcohol
(R-O-tBu)

Protection Aqueous Workup Purification
(e.g., Chromatography) Pure Protected Alcohol

Click to download full resolution via product page

Protection of an alcohol using tert-butyl acetate.

Ritter Reaction for Amide Synthesis
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The Ritter reaction provides a pathway for the synthesis of N-tert-butyl amides from nitriles,

utilizing tert-butyl acetate as the source of the tert-butyl cation in the presence of a strong acid

like sulfuric acid.[8]

tert-Butyl Acetate

Key Properties

Moderate Volatility
(BP: 97-98 °C)

Good Solvency for
Organic Compounds Source of t-Butyl Cation

Laboratory Applications

Reaction Solvent Protecting Group Synthesis Ritter Reaction

Click to download full resolution via product page

Relationship between properties and applications of tert-butyl acetate.

Safety and Handling
tert-Butyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[2] Use in a well-ventilated area, away from ignition sources.[18] Wear appropriate
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personal protective equipment, including safety glasses, gloves, and a lab coat. In case of fire,

use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[18]

Conclusion
tert-Butyl acetate is a versatile and valuable compound in the modern laboratory. Its favorable

physical and chemical properties make it an excellent solvent for a variety of applications, while

its reactivity allows for its use as a key reagent in important synthetic transformations such as

the protection of alcohols and the Ritter reaction. A thorough understanding of its properties,

handling requirements, and experimental protocols is essential for its safe and effective use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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